Cas no 15095-74-6 (2-(2-cyanoethyl)amino-3-phenylpropanoic acid)

• Product Name: 2-(2-cyanoethyl)amino-3-phenylpropanoic acid
• CAS No: 15095-74-6
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 208722
• PubChem ID: 2741262
• Update Time: 2025-07-23

2-(2-cyanoethyl)amino-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Phenylalanine,N-(2-cyanoethyl)-
• 2-(2-cyanoethylamino)-3-phenylpropanoic acid
• 2-[(2-CYANOETHYL)AMINO]-3-PHENYLPROPANOIC ACID
• (2R)-2-[(2-cyanoethyl)ammonio]-3-phenylpropanoate
• (2S)-2-[(2-cyanoethyl)ammonio]-3-phenylpropanoate
• 2-(2-cyanoethyl)amino-3-phenylpropanoic acid
• DTXSID00372416
• Maybridge1_007740
• HMS563H18
• EN300-11412
• AB01326188-02
• NCGC00332526-01
• SCHEMBL11581109
• AKOS001084305
• Z57044265
• 15095-74-6
• CS-0223143
• CCG-245552
• AKOS016881487

• Inchi： 1S/C12H14N2O2/c13-7-4-8-14-11(12(15)16)9-10-5-2-1-3-6-10/h1-3,5-6,11,14H,4,8-9H2,(H,15,16)
• InChI Key： RDEPSYXOVXRWGR-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC=CC=1)NCCC#N)=O

Computed Properties

• Exact Mass: 218.10562
• Monoisotopic Mass: 218.105528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5
• XLogP3: -1.8

Experimental Properties

• Density: 1.176
• Boiling Point: 426.4°Cat760mmHg
• Flash Point: 211.7°C
• Refractive Index: 1.553
• PSA: 73.12